(Z)-3-(o-tolylimino)-3H-benzo[f]chromene-2-carboxamide

• IUPAC Name: 3-(2-methylphenyl)iminobenzo[f]chromene-2-carboxamide
• InChI: InChI=1S/C21H16N2O2/c1-13-6-2-5-9-18(13)23-21-17(20(22)24)12-16-15-8-4-3-7-14(15)10-11-19(16)25-21/h2-12H,1H3,(H2,22,24)
• InChI Key: HHIBMWOWGRQTFY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N=C2C(=CC3=C(O2)C=CC4=CC=CC=C43)C(=O)N
• Molecular Formula: C21H16N2O2
• Molecular Weight: 328.4 g/mol
• CAS No.: 313234-13-8

Description

“(Z)-3-(o-tolylimino)-3H-benzo[f]chromene-2-carboxamide” is a derivative of chromone carboxamide. Chromone carboxamides are known to exhibit a wide range of biological activities, including anti-inflammatory and anticancer properties.

Synthesis Analysis

The synthesis of chromone carboxamide derivatives, including “this compound”, involves the preparation of a series of chromone carboxamides bearing diverse amide side chains. The specific synthesis process for “this compound” is not detailed in the available literature.

Molecular Structure Analysis

The molecular structure of chromone carboxamides, including “this compound”, is characterized by the presence of a chromone nucleus (R 1) and an amide side chain (R 2). The specific molecular structure of “this compound” is not detailed in the available literature.

Physical and Chemical Properties Analysis

The physico-chemical properties of chromone carboxamides, including “this compound”, are in accordance with the general requirements of the drug development process. The specific physical and chemical properties of “this compound” are not detailed in the available literature.

Mechanism of Action

Chromone carboxamides, including “(Z)-3-(o-tolylimino)-3H-benzo[f]chromene-2-carboxamide”, have been shown to inhibit the proliferation of various cancer cell lines. They have also been screened for their anti-inflammatory activity as putative inhibitors of 5-lipoxygenase.

Future Directions

The future directions for the research and development of chromone carboxamides, including “(Z)-3-(o-tolylimino)-3H-benzo[f]chromene-2-carboxamide”, involve further structure optimization. The specific future directions for “this compound” are not detailed in the available literature.